Cas no 1864074-64-5 (Cyclohexyl(thiophen-3-yl)methanamine hydrochloride)

• Product Name: Cyclohexyl(thiophen-3-yl)methanamine hydrochloride
• CAS No: 1864074-64-5
• MF: C₁₁H₁₈ClNS
• MW: 231.78532075882
• CID: 5719801
• PubChem ID: 86263064
• Update Time: 2025-10-29

Cyclohexyl(thiophen-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclohexyl(thiophen-3-yl)methanamine hydrochloride
• F2167-2119
• cyclohexyl(thiophen-3-yl)methanamine;hydrochloride
• AKOS026747740
• 1864074-64-5
• starbld0013070
• EN300-240789
• Cyclohexyl(thiophen-3-yl)methanamine hydrochloride

• Inchi： 1S/C11H17NS.ClH/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9;/h6-9,11H,1-5,12H2;1H
• InChI Key： DSQUYAZSNJXORS-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(C1CCCCC1)N

Computed Properties

• Exact Mass: 231.0848484g/mol
• Monoisotopic Mass: 231.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on Cyclohexyl(thiophen-3-yl)methanamine hydrochloride

Comprehensive Overview of Cyclohexyl(thiophen-3-yl)methanamine hydrochloride (CAS No. 1864074-64-5)

Cyclohexyl(thiophen-3-yl)methanamine hydrochloride (CAS No. 1864074-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a cyclohexyl group with a thiophene ring, is widely studied for its potential applications in drug discovery and material science. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for experimental and industrial use.

The growing interest in heterocyclic compounds like Cyclohexyl(thiophen-3-yl)methanamine hydrochloride stems from their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a pharmacophore in designing novel therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as key building blocks in virtual screening and molecular modeling.

One of the most frequently searched questions related to this compound is: "What are the applications of Cyclohexyl(thiophen-3-yl)methanamine hydrochloride in drug development?" Studies suggest its role in modulating central nervous system (CNS) targets, owing to its structural similarity to other bioactive amines. Additionally, its thiophene moiety is known to interact with various enzymes and receptors, making it a candidate for investigating new treatment pathways.

From a synthetic chemistry perspective, CAS No. 1864074-64-5 is often discussed in forums and publications focusing on amine derivatives and salt formation techniques. The compound's synthesis typically involves multi-step reactions, including reductive amination and acid-base purification, which are critical topics for organic chemists. Its purity and yield are closely monitored using advanced analytical methods like HPLC and NMR spectroscopy.

Another hot topic tied to this compound is its potential in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. The demand for high-purity Cyclohexyl(thiophen-3-yl)methanamine hydrochloride has also risen due to its use in high-throughput screening and combinatorial chemistry.

In summary, Cyclohexyl(thiophen-3-yl)methanamine hydrochloride (CAS No. 1864074-64-5) represents a compelling subject for both academic and industrial research. Its structural features, combined with emerging applications in drug design and sustainable chemistry, ensure its relevance in modern scientific discourse. As innovation continues, this compound is poised to play a pivotal role in addressing complex challenges in healthcare and materials science.